Cas no 898763-69-4 (4-(3-Pyrrolinomethyl)benzophenone)

• Product Name: 4-(3-Pyrrolinomethyl)benzophenone
• CAS No: 898763-69-4
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• MDL: MFCD03841836
• CID: 880304
• PubChem ID: 24724611
• Update Time: 2025-06-20

4-(3-Pyrrolinomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-phenylmethanone
• 4-(3-PYRROLINOMETHYL)BENZOPHENONE
• (4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(phenyl)methanone
• {4-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(phenyl)methanone
• DTXSID80643010
• MFCD03841836
• AKOS016020113
• 898763-69-4
• 1-[(4-benzoylphenyl)methyl]-2,5-dihydro-1H-pyrrole
• 4-(3-Pyrrolinomethyl)benzophenone

• MDL： MFCD03841836
• Inchi： 1S/C18H17NO/c20-18(16-6-2-1-3-7-16)17-10-8-15(9-11-17)14-19-12-4-5-13-19/h1-11H,12-14H2
• InChI Key： CDAAMXSOYPAMJM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)CN1CC=CC1

Computed Properties

• Exact Mass: 263.13100
• Monoisotopic Mass: 263.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3

Experimental Properties

• PSA: 20.31000
• LogP: 3.22730

Additional information on 4-(3-Pyrrolinomethyl)benzophenone

Professional Introduction to 4-(3-Pyrrolinomethyl)benzophenone (CAS No. 898763-69-4)

4-(3-Pyrrolinomethyl)benzophenone, identified by its Chemical Abstracts Service (CAS) number 898763-69-4, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its benzophenone core and pyrrolinomethyl substituent, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The structural features of this compound make it a versatile scaffold for drug design, offering unique interactions with biological targets.

The benzophenone moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to engage in hydrogen bonding and π-stacking interactions. These properties are particularly valuable in the development of small-molecule inhibitors and activators. In contrast, the pyrrolinomethyl group introduces a nitrogen-rich side chain, which can enhance solubility and metabolic stability, making it an attractive feature for pharmacokinetic optimization.

Recent advancements in computational chemistry have enabled the detailed analysis of 4-(3-Pyrrolinomethyl)benzophenone's interaction with biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes and receptors involved in critical metabolic pathways. For instance, preliminary research suggests that it may interact with cytochrome P450 enzymes, which are pivotal in drug metabolism and detoxification processes.

The compound's potential role in modulating these pathways has sparked interest in its therapeutic applications. Specifically, studies have explored its efficacy in inhibiting enzymes associated with inflammation and oxidative stress. These conditions are implicated in a wide range of diseases, including neurodegenerative disorders and cardiovascular diseases. The ability of 4-(3-Pyrrolinomethyl)benzophenone to interact with such targets makes it a promising candidate for further investigation.

In vitro experiments have provided preliminary evidence of the compound's bioactivity. For example, cell-based assays have demonstrated its ability to reduce inflammatory markers in response to pro-inflammatory stimuli. Additionally, studies on its interaction with specific proteins have highlighted its potential as an antioxidant agent. These findings align with the growing body of research on natural product-inspired compounds that exhibit dual functionality as both anti-inflammatory and antioxidant agents.

The synthesis of 4-(3-Pyrrolinomethyl)benzophenone involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the pyrrolinomethyl group requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also enhance the scalability of production, which is crucial for pharmaceutical applications.

The compound's structural versatility also allows for modifications that can fine-tune its pharmacological properties. By altering the substituents on the benzophenone ring or the pyrrolinomethyl group, chemists can explore a spectrum of analogs with distinct biological activities. This approach is central to structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

Recent patents and scientific literature underscore the growing interest in 4-(3-Pyrrolinomethyl)benzophenone as a lead compound for drug development. Several research groups have reported novel derivatives with enhanced potency and selectivity. These findings underscore the importance of collaborative efforts between academia and industry to translate laboratory discoveries into clinical applications.

The regulatory landscape for new pharmaceutical entities necessitates rigorous testing to ensure safety and efficacy before human trials can commence. Preclinical studies involving 4-(3-Pyrrolinomethyl)benzophenone are ongoing, focusing on toxicology assessments and pharmacokinetic profiling. Such studies are critical for determining the appropriate dosage regimens and identifying potential side effects.

The future prospects for 4-(3-Pyrrolinomethyl)benzophenone are promising, given its unique structural features and potential therapeutic applications. Continued research is expected to uncover new mechanisms of action and expand its utility across multiple disease areas. As computational methods advance, so too will our ability to predict and optimize the biological activity of this compound.